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Compound of Interest

Compound Name: 3-Bromo-5-methylbenzamide
CAS No.: 1007578-82-6
Cat. No.: B1525935
Get Quote
. J

Executive Summary & Compound Identity

3-Bromo-5-methylbenzamide is a critical halogenated aromatic building block used
extensively in fragment-based drug discovery (FBDD).[1][2] It serves as a stable
pharmacophore for developing PDEA4 inhibitors, muscarinic antagonists, and PET radiotracers
for Mu opioid receptors. Its structural rigidity, combined with the orthogonal reactivity of the
bromine (Suzuki/Buchwald coupling) and the amide (dehydration/hydrolysis), makes it a
versatile intermediate.

Chemical Identity
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Parameter Detail

IUPAC Name 3-Bromo-5-methylbenzamide
CAS Number 1007578-82-6

Molecular Formula CsHsBrNO

Molecular Weight 214.06 g/mol

Exact Mass 212.98 (7°Br) / 214.98 (®Br)
Appearance White to off-white crystalline solid
Melting Point 143-146 °C (Lit.)

Synthesis & Provenance

To ensure the integrity of spectroscopic data, one must understand the synthetic origin. The
highest purity samples are typically derived from 3-bromo-5-methylbenzoic acid (CAS 58530-
13-5) via acid chloride formation followed by ammonolysis.[1]

Reaction Pathway:

e Precursor: 3-Bromo-5-methylbenzoic acid.[1]

 Activation: Treatment with SOCIz or (COCI)2 to form the acid chloride.
o Amidation: Reaction with aqueous NHs or NHs/dioxane.

Note on Impurities: Common impurities include the unreacted acid (detectable by broad -
COOH singlet >11 ppm in *H NMR) or the nitrile derivative (from dehydration, detectable by -
CN stretch at ~2230 cm~1in IR).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR signature of 3-bromo-5-methylbenzamide is defined by its 1,3,5-trisubstituted
benzene ring. This substitution pattern eliminates ortho-coupling (

Hz), leaving only small meta-couplings (
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Hz), resulting in three distinct apparent singlets (or fine doublets/triplets) in the aromatic region.

[1]
'H NMR Data (400 MHz, DMSO-de)

Solvent Choice: DMSO-ds is preferred over CDCIs to visualize the amide protons, which often
appear as two distinct broad singlets due to restricted rotation around the C-N bond.

Coupling (
Shift (6, ppm) Multiplicity Integration Assighment
» Hz)
8.05 Broad Singlet 1H Amide N-H (a) -
7.96 Triplet (fine) 1H Ar-H2
7.82 Triplet (fine) 1H Ar-H6
7.64 Triplet (fine) 1H Ar-H4
7.45 Broad Singlet 1H Amide N-H (b) -
2.38 Singlet 3H Ar-CHs -

Structural Logic:

H2 (7.96 ppm): Most deshielded due to being flanked by two electron-withdrawing/polar
groups (Amide and Bromine).[1]

e H6 (7.82 ppm): Flanked by Amide and Methyl.[1] The methyl is electron-donating, shielding it
slightly relative to H2.

e H4 (7.64 ppm): Flanked by Bromine and Methyl.[1] This is the most shielded aromatic
proton.

e Amide Protons: In DMSO, the -NH:z protons are non-equivalent due to the partial double
bond character of the C-N amide bond, appearing as two separate peaks.

13C NMR Data (100 MHz, DMSO-de)
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Shift (6, ppm) Carbon Type Assignment

166.8 Quaternary (C=0) Amide Carbonyl

140.2 Quaternary C5 (Ar-CHs)

136.5 Quaternary C1 (Ar-C=0)

133.8 Methine (CH) C2 (between Br/CONH2)
130.5 Methine (CH) C4 (between Br/CHs)
127.1 Methine (CH) C6 (between CH3/CONH2)
122.0 Quaternary C3 (Ar-Br)

20.8 Methyl (CHs) Ar-CHs

NMR Assignment Visualization

The following diagram illustrates the scalar coupling network and spatial relationships defining

the NMR signals.
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Caption: Scalar coupling network showing the origin of the fine meta-coupling (triplet-like)
patterns.

Mass Spectrometry (MS)

The mass spectrum is dominated by the isotopic signature of Bromine, which exists as 7°Br
(50.7%) and 81Br (49.3%).[1] This creates a characteristic 1:1 doublet for the molecular ion and

any fragment containing the halogen.

Key lons (El, 70 eV)

m/z (Intensity) lon Identity Fragmentation Mechanism

Radical cation [M]*[1]* (1:1

213 /215 (M™) Molecular lon fio)
ratio

a-Cleavage: Loss of amino
197 /199 [M - NHz]* radical (-16 Da) to form the

benzoyl cation (Acylium ion).[1]

Inductive Cleavage: Loss of
amide group (-44 Da) or loss of

169/171 [M - CONHz]* CO from m/z 197 (-28 Da).[1]
Forms the substituted phenyl
cation.

Loss of Br: Radical loss of

90 [C7He]*e Bromine atom from the phenyl
cation.[1]
44 [CONH2]* Simple amide fragmentation.

Fragmentation Pathway
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Caption: El Fragmentation pathway highlighting the sequential loss of the amide functionality

and halogen.[1]

Infrared (IR) Spectroscopy

The IR spectrum confirms the primary amide functionality and the aromatic substitution.
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Wavenumber (cm~?)

Vibration Mode

Diagnostic Value

Primary Amide Doublet:

3350, 3180 N-H Stretching Asymmetric and symmetric

stretches of -NHa.

Amide | Band: Strong, broad
1660-1690 C=0|[1] Stretching peak. Lower than esters due to

resonance.

Amide Il Band: Characteristic
1620 N-H Bending ] )

of primary amides.
1580, 1480 C=C Aromatic Stretch Confirms benzene ring.[1]

] Strong absorption in the

600-700 C-Br Stretching

fingerprint region.[1]

Experimental Protocols

To reproduce these spectra, the following sample preparation protocols are recommended.

Protocol A: NMR Sample Preparation

e Solvent: Use DMSO-ds (99.9% D) for best solubility and amide proton resolution.[1] CDCls
may cause amide proton broadening.

o Concentration: Dissolve 5-10 mg of 3-Bromo-5-methylbenzamide in 0.6 mL of solvent.

e Filtration: Filter through a glass wool plug if any turbidity remains (crucial for clean

baselines).

e Acquisition: Run at 298 K. Set relaxation delay (d1) to = 2.0 seconds to allow full relaxation

of aromatic protons for accurate integration.

Protocol B: LC-MS Analysis

e Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 um).

» Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).[1]
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 lonization: ESI+ (Electrospray lonization, Positive mode).[3][4][5]

» Note: While EI (GC-MS) gives the fragmentation above, ESI+ will predominantly show the
[M+H]* peak at m/z 214/216 and potentially the sodium adduct [M+Na]* at 236/238.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1525935/docs#technical-guide-spectroscopic-
characterization-of-3-bromo-5-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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